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Compound of Interest

Compound Name: Iridium(III) chloride trihydrate

CAS No.: 13569-57-8

Cat. No.: B088871

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Iridium(III) chloride trihydrate (IrCl₃·3H₂O) is a pivotal precursor in materials science, valued

for its role in creating advanced materials with unique photophysical and catalytic properties. Its

applications span from next-generation electronics to efficient energy conversion and catalysis.

This document provides detailed application notes and experimental protocols for the use of

Iridium(III) chloride trihydrate in key areas of materials science research.

Application 1: Synthesis of Phosphorescent
Iridium(III) Complexes for Organic Light-Emitting
Diodes (OLEDs)
Iridium(III) chloride trihydrate is the most common starting material for synthesizing

phosphorescent iridium(III) complexes, which are essential for highly efficient OLEDs.[1][2]

These complexes can achieve near-100% internal quantum efficiency by harvesting both

singlet and triplet excitons.[3] The emission color of the final complex, ranging from blue to

deep red and even near-infrared (NIR), can be tuned by modifying the ligand structure.[4][5]
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A common synthetic route involves a two-step process: first, the synthesis of a chloro-bridged

iridium(III) dimer, followed by the reaction of this dimer with an ancillary ligand to yield the final,

neutral, and often sublimable complex.[4]

Quantitative Data: Performance of OLEDs with
Iridium(III) Complexes
The performance of OLEDs fabricated using emitters derived from Iridium(III) chloride
trihydrate is summarized below.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols
Protocol 1.1: Synthesis of Chloro-Bridged Iridium(III) Dimer

This protocol describes the synthesis of a common intermediate, the chloro-bridged iridium(III)

dimer, using a microwave-assisted method for accelerated reaction times.[11][12]

Materials:

Iridium(III) chloride trihydrate (IrCl₃·3H₂O)

Cyclometalating ligand (e.g., 2-phenylpyridine) (2.2 equivalents)

2-alkoxyethanol (e.g., 2-methoxyethanol)

Deionized water
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Microwave reactor

Procedure:

In a microwave reactor vessel, combine Iridium(III) chloride trihydrate (1 equivalent) and

the cyclometalating ligand (2.2 equivalents).

Add a 3:1 (v/v) mixture of 2-alkoxyethanol and deionized water.

Seal the vessel and place it in the microwave reactor.

Heat the mixture under microwave irradiation to a specified temperature (e.g., 150-200 °C)

for a short duration (e.g., 10-30 minutes).

After cooling, the product often precipitates out of the solution.

Collect the precipitate by filtration, wash with water and a suitable organic solvent (e.g.,

methanol or hexane), and dry under vacuum.

Protocol 1.2: Synthesis of a Neutral Iridium(III) Complex

This protocol outlines the final step to create a monomeric, phosphorescent iridium(III)

complex.[4]

Materials:

Chloro-bridged iridium(III) dimer (from Protocol 1.1)

Ancillary ligand (e.g., acetylacetone - acac) (2.5 equivalents)

2-ethoxyethanol

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Suspend the chloro-bridged iridium(III) dimer in 2-ethoxyethanol under an inert atmosphere.

Add the ancillary ligand (2.5 equivalents).
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Heat the mixture to reflux and maintain for several hours (e.g., 12-18 hours) until the reaction

is complete (monitored by TLC).

Cool the reaction mixture to room temperature.

Add water to precipitate the crude product.

Collect the solid by filtration, wash thoroughly with water, and dry.

Purify the crude product by column chromatography or sublimation.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Synthesis of Phosphorescent Iridium(III) Complexes for OLEDs.

Application 2: Preparation of Iridium-Based
Catalysts
Iridium(III) chloride trihydrate is a precursor for a wide range of highly active and selective

homogeneous and heterogeneous catalysts.[13][14] These catalysts are effective in various

organic transformations, including hydrogenation, dehydrogenation, and oxidation reactions.

[14]

Quantitative Data: Catalytic Hydrogenation Performance
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The following table presents data on the performance of an iridium-based catalyst in the

hydrogenation of carbonyl compounds.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocol
Protocol 2.1: Synthesis of an Iridium Pincer Complex for Hydrogenation

This protocol is for the synthesis of a highly active iridium catalyst for the hydrogenation of

ketones and aldehydes.[15]

Materials:

Iridium(III) chloride trihydrate

Pincer ligand (e.g., (iPr₂PC₂H₄)₂NH)

Solvent (e.g., toluene)

Inert atmosphere

Procedure:

Dissolve Iridium(III) chloride trihydrate and the pincer ligand in toluene under an inert

atmosphere.

Reflux the mixture for a specified period.
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Cool the solution and remove the solvent under reduced pressure.

The resulting solid can be purified by recrystallization from a suitable solvent system (e.g.,

toluene/hexane).

The complex can then be activated, for instance, in the presence of a base and hydrogen

gas, to form the active catalytic species.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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